Cas no 161871-64-3 (4-Pyridinemethanol, a-methyl-3-nitro-)

4-Pyridinemethanol, a-methyl-3-nitro-, is a nitro-substituted pyridine derivative with a hydroxymethyl functional group at the 4-position and a methyl group adjacent to the nitro moiety. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, serving as a building block for pharmaceuticals, agrochemicals, and coordination chemistry applications. The nitro group enhances electrophilic properties, facilitating further functionalization, while the hydroxymethyl group allows for derivatization or conjugation. Its structural features make it useful in the development of bioactive molecules and ligands for metal complexes. The compound is typically handled under controlled conditions due to its potential sensitivity.

4-Pyridinemethanol, a-methyl-3-nitro- structure

161871-64-3 structure

Product Name:4-Pyridinemethanol, a-methyl-3-nitro-

CAS No:161871-64-3

MF:C₇H₈N₂O₃

MW:168.15002155304

CID:109837

PubChem ID:11819410

Update Time:2025-10-19

4-Pyridinemethanol, a-methyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

- 4-Pyridinemethanol, a-methyl-3-nitro-
- 1-(3-nitropyridin-4-yl)ethanol
- 4-Pyridinemethanol, alpha-methyl-3-nitro- (9CI)
- SB52917
- 161871-64-3
- Inchi： 1S/C7H8N2O3/c1-5(10)6-2-3-8-4-7(6)9(11)12/h2-5,10H,1H3
- InChI Key： QXAQKEXIDDTOFO-UHFFFAOYSA-N
- SMILES： OC(C)C1C=CN=CC=1[N+](=O)[O-]

Computed Properties

Exact Mass: 168.05354
Monoisotopic Mass: 168.05349212g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 78.9Å²

Experimental Properties

PSA: 76.26

4-Pyridinemethanol, a-methyl-3-nitro- Pricemore >>

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